![molecular formula C16H16N2O3S B2916479 N-(2,3-dihydro-1H-indol-1-ylcarbonyl)-4-methylbenzenesulfonamide CAS No. 349428-05-3](/img/structure/B2916479.png)
N-(2,3-dihydro-1H-indol-1-ylcarbonyl)-4-methylbenzenesulfonamide
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Overview
Description
“N-(2,3-dihydro-1H-indol-1-ylcarbonyl)-4-methylbenzenesulfonamide” is a compound that belongs to the class of indole derivatives . Indole derivatives are known for their diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Synthesis Analysis
The synthesis of 2,3-dihydroindole derivatives, such as “N-(2,3-dihydro-1H-indol-1-ylcarbonyl)-4-methylbenzenesulfonamide”, typically involves the reduction of the corresponding indoles . A synthetic strategy has been proposed to obtain new 2,3-dihydroindole derivatives from the corresponding polyfunctional 2-oxindoles . Three methods were proposed for the reduction of functional groups in the 2-oxindole and 2-chloroindole molecules using various boron hydrides .Scientific Research Applications
I have conducted several searches to gather information on the scientific research applications of “N-(2,3-dihydro-1H-indol-1-ylcarbonyl)-4-methylbenzenesulfonamide”, also known as “N-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-indole-1-carboxamide”. However, the specific details on six to eight unique applications for this compound are not readily available in the search results.
The available information suggests that derivatives of indole, which is part of the compound’s structure, have diverse biological and clinical applications due to their pharmacological activity . Additionally, indole derivatives can be used for the synthesis of compounds with neuroprotective properties .
Future Directions
The future directions for “N-(2,3-dihydro-1H-indol-1-ylcarbonyl)-4-methylbenzenesulfonamide” could involve the synthesis of new analogs of the endogenous hormone melatonin and other compounds with neuroprotective properties . This is because 2,3-dihydroindoles are promising agents for the synthesis of new compounds with neuroprotective and antioxidant properties .
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . This broad-spectrum binding ability makes indole derivatives valuable for developing new therapeutically useful derivatives .
Mode of Action
Indole derivatives are known to interact with their targets in a way that they can exhibit various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to affect a wide range of biochemical pathways due to their broad-spectrum biological activities .
Pharmacokinetics
The molecular weight of the compound is 1191638 , which could influence its bioavailability and pharmacokinetic properties.
Result of Action
Indole derivatives are known to have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .
Action Environment
The synthesis of indole derivatives often involves the reduction of the corresponding indoles containing acceptor groups in the indole ring for its activation . This suggests that the chemical environment during synthesis could potentially influence the compound’s action and stability.
properties
IUPAC Name |
N-(4-methylphenyl)sulfonyl-2,3-dihydroindole-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3S/c1-12-6-8-14(9-7-12)22(20,21)17-16(19)18-11-10-13-4-2-3-5-15(13)18/h2-9H,10-11H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMQABHXBGVHEQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC(=O)N2CCC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dihydro-1H-indol-1-ylcarbonyl)-4-methylbenzenesulfonamide |
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